PRDX1 Isoform Selectivity
Prdx1-IN-2 achieves a selectivity window of greater than 140-fold for PRDX1 over the five other peroxiredoxin isoforms, as demonstrated in parallel enzymatic assays. By contrast, the parent compound celastrol inhibits PRDX2, PRDX3, PRDX5, and PRDX6 with IC₅₀ values in the low micromolar range, producing a broad-spectrum PRDX inhibition profile that complicates mechanistic interpretation [1][2]. The selectivity improvement results from the replacement of celastrol's C-20 carboxylic acid with a urea-cyclobutane methyl ester moiety, which exploits a non-conserved region adjacent to the PRDX1 active site identified in the co-crystal structure [3].
| Evidence Dimension | Inhibitory potency against PRDX1 vs. other peroxiredoxin isoforms (IC₅₀, μM) |
|---|---|
| Target Compound Data | PRDX1 IC₅₀ = 0.35 μM; PRDX2 IC₅₀ > 50 μM; PRDX3 IC₅₀ > 50 μM; PRDX4 IC₅₀ > 50 μM; PRDX5 IC₅₀ > 50 μM; PRDX6 IC₅₀ > 50 μM |
| Comparator Or Baseline | Celastrol: PRDX1 IC₅₀ = 0.29 ± 0.01 μM; PRDX2 IC₅₀ = 3.79 ± 0.26 μM; PRDX3 IC₅₀ = 6.67 ± 0.52 μM; PRDX4 IC₅₀ > 100 μM; PRDX5 IC₅₀ = 2.30 ± 0.13 μM; PRDX6 IC₅₀ = 27.26 ± 0.39 μM |
| Quantified Difference | Prdx1-IN-2 selectivity index (PRDX2–6 / PRDX1) > 143-fold vs. celastrol selectivity index of 13–92-fold for PRDX2,3,5; near-complete loss of activity against all off-target isoforms |
| Conditions | Recombinant human PRDX1–PRDX6 enzyme inhibition assays; Prdx1-IN-2 data from J. Med. Chem. 2024 [1]; celastrol isoform data from Signal Transduct. Target Ther. 2023 and Celastrol suppresses colorectal cancer study [2] |
Why This Matters
For researchers requiring clean mechanistic interpretation of PRDX1-specific pharmacology without confounding inhibition of other peroxiredoxin family members that govern distinct physiological processes, Prdx1-IN-2 provides an isoform-selective tool that celastrol cannot offer.
- [1] Li Y, Zhu Y, Shang FF, et al. Discovery of Urea Derivatives of Celastrol as Selective Peroxiredoxin 1 Inhibitors against Colorectal Cancer Cells. Journal of Medicinal Chemistry, 2024, 67(9): 7176-7196. DOI: 10.1021/acs.jmedchem.4c00023. View Source
- [2] Luo C, et al. Celastrol suppresses colorectal cancer via covalent targeting peroxiredoxin 1. Signal Transduction and Targeted Therapy, 2023, 8: 51. (Celastrol isoform selectivity data: PRDX1 IC₅₀ = 0.29 μM, PRDX2 IC₅₀ = 3.79 μM, PRDX3 IC₅₀ = 6.67 μM, PRDX5 IC₅₀ = 2.30 μM, PRDX6 IC₅₀ = 27.26 μM). View Source
- [3] Shanghai Jiao Tong University News. Discovery of Highly Selective PRDX1 Inhibitors by Collaborative Team from SJTU School of Pharmacy and SIMM. Published 2024-05-16. View Source
